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Compound of Interest

Compound Name: 1,1-Dimethoxypropane

CAS No.: 4744-10-9

Cat. No.: B011042

Get Quote

An In-depth Technical Guide to the Material Safety of 1,1-Dimethoxypropane

This guide provides a comprehensive overview of the material safety data for 1,1-
Dimethoxypropane (CAS No: 4744-10-9), tailored for researchers, scientists, and

professionals in drug development. It covers essential safety information, handling procedures,

and emergency protocols, presenting quantitative data in accessible formats and visualizing

key workflows.

Chemical Identification and Physical Properties
1,1-Dimethoxypropane, also known as propanal dimethyl acetal, is a colorless liquid classified

as an ether.[1] Its primary identification details and physical and chemical properties are

summarized below.
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Identifier Value Source

IUPAC Name 1,1-dimethoxypropane [2]

CAS Number 4744-10-9 [1][2]

Molecular Formula C5H12O2 [1][3]

Molecular Weight 104.15 g/mol [1][2]

Synonyms

Propanal dimethyl acetal,

Propionaldehyde dimethyl

acetal, 3-Ethyl-2,4-

dioxapentane

[1]

Physical Property Value Source

Appearance Colorless liquid [1]

Boiling Point 89 °C [3]

Flash Point 10 °C [3]

Density 0.85 g/cm³ [3]

Vapor Pressure 65.2 mmHg at 25°C [4]

Refractive Index 1.3780 - 1.3810 [4]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1]

Hazard Identification and Classification
1,1-Dimethoxypropane is classified as a highly flammable liquid.[2][5] In some safety data

sheets, it is also listed as causing serious eye irritation.[6] The Globally Harmonized System

(GHS) classification is detailed in the table below.
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Hazard Class Category Hazard Statement

Flammable liquids Category 2
H225: Highly flammable liquid

and vapour

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

The primary hazards are associated with its flammability. Vapors may form explosive mixtures

with air and can travel to a source of ignition and flash back.[7]

Caption: GHS Hazard Identification and Response Workflow.

Toxicological Information
There is a notable lack of quantitative toxicological data for 1,1-Dimethoxypropane in publicly

available safety data sheets and databases. Most sources indicate that no data is available for

acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, carcinogenicity, or reproductive

toxicity.[5]

Toxicity Endpoint Value

Acute Toxicity (Oral LD50) No data available

Acute Toxicity (Dermal LD50) No data available

Acute Toxicity (Inhalation LC50) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)[6]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available
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Potential Mechanism of Toxicity
Acetals are known to be stable under neutral or basic conditions but can undergo hydrolysis to

their parent aldehyde and alcohol in the presence of acid.[8][9] In a biological context, this

could occur in the acidic environment of the stomach. The potential hydrolysis of 1,1-
Dimethoxypropane would yield propanal and methanol. The toxicity of short-chain aldehydes

is generally related to their electrophilic nature, allowing them to form adducts with biological

nucleophiles like primary amine groups on lysine residues in proteins or with DNA.[5] This

represents a potential, though not specifically studied, mechanism for the toxicity of 1,1-
Dimethoxypropane following ingestion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.masterorganicchemistry.com/2010/05/28/acetals-hemiacetals-hydrates/
https://www.chemistrysteps.com/formation-and-reactions-of-acetals/
https://www.benchchem.com/product/b011042/docs?utm_src=pdf-body#1-1-dimethoxypropane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b011042/docs?utm_src=pdf-body#1-1-dimethoxypropane-material-safety-data-sheet-msds
https://pmc.ncbi.nlm.nih.gov/articles/PMC4106693/
https://www.benchchem.com/product/b011042/docs?utm_src=pdf-body#1-1-dimethoxypropane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b011042/docs?utm_src=pdf-body#1-1-dimethoxypropane-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Metabolic / Toxicity Pathway

1,1-Dimethoxypropane

Acid-catalyzed
Hydrolysis

(e.g., stomach acid)

Ingestion

Propanal + 2x Methanol

Propanal
(Aldehyde)

Methanol
(Alcohol)

Adduct Formation with
Biological Nucleophiles
(e.g., Proteins, DNA)

Electrophilic Attack

Cellular Damage &
Toxicity

Click to download full resolution via product page

Caption: Potential Acid-Catalyzed Hydrolysis and Toxicity Pathway.
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Experimental Protocols: Safety and Emergency
Procedures
The following sections detail standardized procedures for handling, storage, and emergencies

based on composite data from multiple safety data sheets.

First-Aid Measures
Immediate medical attention should be sought for all exposure incidents. The following are

detailed first-aid protocols.
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Accidental Release Response Protocol

Spill Detected

1. Evacuate Personnel
Evacuate non-essential personnel to a safe, upwind area.

2. Remove Ignition Sources
Eliminate all sparks, flames, and hot surfaces.

3. Ensure Ventilation
Provide adequate ventilation to the spill area.

4. Don Personal Protective Equipment (PPE)
Wear chemical-impermeable gloves, safety goggles/face shield, and appropriate respiratory protection.

5. Contain Spill
Prevent further leakage if safe to do so. Do not let the chemical enter drains.

6. Absorb and Collect
Use non-sparking tools. Absorb with inert material (e.g., sand, dry earth). Collect and place in a suitable, closed container for disposal.

7. Clean Area
Wash the spill area after material pickup is complete.

Disposal
Dispose of waste according to local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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